Cas no 1286189-15-8 ((R)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol)

• Product Name: (R)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• CAS No: 1286189-15-8
• MF: C₁₇H₁₄Br₂O₂
• MW: 410.099863529205
• MDL: MFCD32633627
• CID: 4566526
• PubChem ID: 53306803
• Update Time: 2025-05-18

(R)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol Chemical and Physical Properties

Names and Identifiers

• (R)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• (S)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
• (S)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• WPC06674
• D74927
• D74933
• 5,5'-dibromo-3,3'-spirobi[1,2-dihydroindene]-4,4'-diol
• 6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
• (S)-6,6'-Dibromo-2,2'
• 1621066-74-7
• (R)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol, 95% (99% ee)
• CS-0090569
• 1807777-59-8
• MFCD32633627
• (R)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol
• 1286189-15-8
• 6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol
• (S)-66'-Dibromo-22'33'-tetrahydro-11'-spirobi[1H-indene]-77'-diol
• (S)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[1H-indene]-7,7'-diol, 98% (99% ee)
• CS-0527322

• MDL： MFCD32633627
• Inchi： 1S/C17H14Br2O2/c18-11-3-1-9-5-7-17(13(9)15(11)20)8-6-10-2-4-12(19)16(21)14(10)17/h1-4,20-21H,5-8H2
• InChI Key： YTOISZRZBCJFLO-UHFFFAOYSA-N
• SMILES： BrC1C=CC2CCC3(C4C(=C(C=CC=4CC3)Br)O)C=2C=1O

Computed Properties

• Exact Mass: 409.93401g/mol
• Monoisotopic Mass: 407.93605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (R)-6,6'-Dibromo-2,2',3,3'-tetrahydro-1,1'-spirobi[indene]-7,7'-diol

(R)-6,6'-Dibromo-2,2',3,3'-Tetrahydro-1,1'-Spirobi[Indene]-7,7'-Diol: A Comprehensive Overview

The compound (R)-6,6'-Dibromo-2,2',3,3'-Tetrahydro-1,1'-Spirobi[Indene]-7,7'-Diol with CAS No. 1286189-15-8 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom—commonly a carbon atom in this case. The spirobi[indene] framework is particularly intriguing due to its unique structural properties and potential applications in drug discovery.

Recent studies have highlighted the importance of dibromo substituents in modulating the pharmacokinetic and pharmacodynamic properties of spiro compounds. The presence of bromine atoms at the 6 and 6' positions introduces electronic effects that can influence the molecule's stability, solubility, and bioavailability. Additionally, the tetrahydro designation indicates partial saturation within the indene rings, which may enhance the compound's ability to interact with biological targets such as enzymes or receptors.

The 7,7'-diol moiety is another critical feature of this compound. Diols are known for their ability to form hydrogen bonds, which can significantly impact the molecule's interactions within biological systems. Recent research has demonstrated that diols can act as scaffolds for drug delivery systems or serve as intermediates in the synthesis of more complex molecules. The stereochemistry at the 7 and 7' positions—denoted by the (R) configuration—is crucial for determining the compound's enantioselectivity and biological activity.

From a synthetic perspective, the construction of spirobi[indene] frameworks remains a challenging yet rewarding endeavor for organic chemists. The synthesis of (R)-6,6'-Dibromo-2,2',3,3'-Tetrahydro-1,1'-Spirobi[Indene]-7,7'-Diol involves a series of precise reactions that require meticulous control over regioselectivity and stereoselectivity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in such complex molecules.

In terms of biological activity, this compound has shown promise in preclinical studies as a potential modulator of cellular signaling pathways. The dibromo substituents and diol groups may contribute to its ability to inhibit or activate specific kinases or proteases. Furthermore, its spiro structure could provide a unique binding mode for target proteins, making it an attractive candidate for drug development.

Recent studies have also explored the potential of this compound in imaging agents and diagnostic tools due to its structural versatility and functional groups that can be exploited for conjugation with imaging probes or therapeutic payloads.

In conclusion,(R)-6,6'-Dibromo-2,2',3,3'-Tetrahydro-1,1'-Spirobi[Indene]-7,7'-Diol represents a fascinating example of how structural complexity can be harnessed to design molecules with diverse applications in medicine and biotechnology.